Cas no 62787-21-7 (Benzene, 1,3-bis(1,1-dimethylethyl)-5-phenoxy-)

• Product Name: Benzene, 1,3-bis(1,1-dimethylethyl)-5-phenoxy-
• CAS No: 62787-21-7
• MF: C₂₀H₂₆O
• MW: 282.419846057892
• CID: 431276
• PubChem ID: 13543502
• Update Time: 2025-04-19

Benzene, 1,3-bis(1,1-dimethylethyl)-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(1,1-dimethylethyl)-5-phenoxy-
• 1,3-ditert-butyl-5-phenoxybenzene
• 62787-21-7
• DTXSID20543343
• 1,3-Di-tert-butyl-5-phenoxybenzene

• Inchi： 1S/C20H26O/c1-19(2,3)15-12-16(20(4,5)6)14-18(13-15)21-17-10-8-7-9-11-17/h7-14H,1-6H3
• InChI Key： HJAFLPXRXOEWLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 282.19848
• Monoisotopic Mass: 282.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23